Cas no 1267345-98-1 (5,7-Dichlorobenzoxazole-2-methanamine)

5,7-Dichlorobenzoxazole-2-methanamine is a halogenated benzoxazole derivative with a reactive primary amine functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, enabling further derivatization for the development of bioactive molecules. The dichloro substitution at the 5- and 7-positions enhances its electronic properties, making it a valuable intermediate in the design of heterocyclic compounds. Its stability and well-defined reactivity profile facilitate precise modifications, particularly in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal purity for downstream synthetic processes.

5,7-Dichlorobenzoxazole-2-methanamine structure

1267345-98-1 structure

Product Name:5,7-Dichlorobenzoxazole-2-methanamine

CAS No:1267345-98-1

MF:C₈H₆Cl₂N₂O

MW:217.05203962326

MDL:MFCD19375872

CID:4566086

Update Time:2025-05-28

5,7-Dichlorobenzoxazole-2-methanamine Chemical and Physical Properties

Names and Identifiers

- 5,7-Dichlorobenzoxazole-2-methanamine
- 2-Benzoxazolemethanamine, 5,7-dichloro-
- MDL： MFCD19375872
- Inchi： 1S/C8H6Cl2N2O/c9-4-1-5(10)8-6(2-4)12-7(3-11)13-8/h1-2H,3,11H2
- InChI Key： PYKXHIALRDSNTC-UHFFFAOYSA-N
- SMILES： O1C2=C(Cl)C=C(Cl)C=C2N=C1CN

5,7-Dichlorobenzoxazole-2-methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777498-1g	5,7-Dichlorobenzoxazole-2-methanamine	1267345-98-1	95%	1g	$650	2024-07-20
eNovation Chemicals LLC	D777498-1g	5,7-Dichlorobenzoxazole-2-methanamine	1267345-98-1	95%	1g	$650	2025-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1596233-1g	(5,7-Dichlorobenzo[d]oxazol-2-yl)methanamine	1267345-98-1	98%	1g	￥6565.00	2024-08-09
Chemenu	CM669819-1g	5,7-Dichlorobenzoxazole-2-methanamine	1267345-98-1	95%	1g	$842	2024-08-02
eNovation Chemicals LLC	D777498-1g	5,7-Dichlorobenzoxazole-2-methanamine	1267345-98-1	95%	1g	$650	2025-02-27

5,7-Dichlorobenzoxazole-2-methanamine Related Literature

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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

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5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

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Additional information on 5,7-Dichlorobenzoxazole-2-methanamine

Comprehensive Overview of 5,7-Dichlorobenzoxazole-2-methanamine (CAS No. 1267345-98-1): Properties, Applications, and Research Insights

5,7-Dichlorobenzoxazole-2-methanamine (CAS No. 1267345-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and crop protection agents, researchers are exploring the potential of 5,7-Dichlorobenzoxazole-2-methanamine as a key intermediate in synthesizing bioactive molecules.

The molecular structure of 5,7-Dichlorobenzoxazole-2-methanamine incorporates two chlorine atoms at the 5 and 7 positions, enhancing its electron-withdrawing properties and influencing its reactivity. This characteristic makes it particularly valuable in medicinal chemistry, where it serves as a building block for designing antimicrobial and anti-inflammatory agents. Recent studies highlight its role in developing small-molecule inhibitors targeting specific enzymes, aligning with the growing interest in precision medicine and personalized therapeutics.

In the context of sustainable agriculture, 5,7-Dichlorobenzoxazole-2-methanamine has been investigated for its potential as a precursor to eco-friendly pesticides. The compound's ability to modulate biological pathways in pests while minimizing environmental impact resonates with the global shift toward green chemistry. Researchers are also examining its compatibility with biodegradable formulations, addressing consumer concerns about food safety and soil health.

From a synthetic perspective, the preparation of 5,7-Dichlorobenzoxazole-2-methanamine involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and reduce waste, reflecting the industry's focus on process optimization. These innovations align with the principles of circular economy, a topic widely discussed in chemical manufacturing forums.

The compound's physicochemical properties, including its solubility and thermal stability, make it suitable for various formulation strategies. For instance, its moderate polarity allows for compatibility with both aqueous and organic solvents, facilitating its use in drug delivery systems. This versatility has sparked interest in its application for nanoparticle-based therapies, a trending area in biomedical research.

Quality control and analytical characterization of 5,7-Dichlorobenzoxazole-2-methanamine are critical to ensuring its efficacy and safety. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards, particularly in GMP-compliant production environments.

Looking ahead, the demand for 5,7-Dichlorobenzoxazole-2-methanamine is expected to rise, driven by its utility in drug discovery and agrochemical innovation. As industries prioritize sustainability and efficiency, this compound exemplifies the intersection of scientific advancement and practical application. Ongoing research will likely uncover new roles for this molecule, further solidifying its importance in modern chemistry.